Cas no 2229091-04-5 (1-(2-hydroxy-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-hydroxy-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229091-04-5
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6083636
• PubChem ID: 165843020
• Update Time: 2025-10-05

1-(2-hydroxy-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid
• 2229091-04-5
• 1-[(2-hydroxy-3-methoxyphenyl)methyl]cyclopropane-1-carboxylic acid
• EN300-1796296

• Inchi： 1S/C12H14O4/c1-16-9-4-2-3-8(10(9)13)7-12(5-6-12)11(14)15/h2-4,13H,5-7H2,1H3,(H,14,15)
• InChI Key： IOYUZEJLUPQHPT-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC=C(C=2O)OC)CC1)=O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(2-hydroxy-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid

1-(2-Hydroxy-3-Methoxyphenyl)Methylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-(2-hydroxy-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid, identified by the CAS number 2229091-04-5, is a fascinating molecule with significant potential in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have shed light on its synthesis, properties, and potential applications, making it a subject of interest for researchers worldwide.

At its core, this compound is characterized by a cyclopropane ring, which is known for its inherent strain and reactivity. The cyclopropane moiety is attached to a carboxylic acid group, which contributes to the molecule's acidity and potential for forming esters or amides. Additionally, the presence of a phenolic group (hydroxyl) and a methoxy group on the aromatic ring introduces hydrophilic and electronic effects that influence the compound's solubility, stability, and interactions with biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and ring-opening metathesis polymerization (ROMP), to construct the cyclopropane ring. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for biological testing.

The biological activity of 1-(2-hydroxy-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid has been extensively studied in recent years. In vitro assays have demonstrated its potential as an anti-inflammatory agent, with studies indicating its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, preliminary results from animal models suggest that this compound may possess neuroprotective properties, offering a new avenue for treating neurodegenerative diseases such as Alzheimer's.

In terms of pharmacokinetics, the compound exhibits moderate bioavailability when administered orally. Its absorption is influenced by the presence of the methoxy group, which enhances solubility in lipophilic environments. However, further studies are required to optimize its bioavailability and reduce potential side effects.

The structural uniqueness of this compound also makes it a valuable tool in medicinal chemistry. Its cyclopropane ring serves as a rigid scaffold for further functionalization, enabling researchers to explore diverse chemical modifications. For instance, substituting the hydroxyl group with other functional groups could lead to derivatives with enhanced selectivity or potency against specific targets.

In conclusion, 1-(2-hydroxy-3-methoxyphenyl)methylcyclopropane-1-carboxylic acid represents a promising molecule with a wealth of opportunities for exploration. Its synthesis, biological activity, and pharmacokinetic properties make it a compelling candidate for drug development. As research continues to unfold, this compound is poised to contribute significantly to the advancement of therapeutic interventions in various disease areas.